Cas no 16449-27-7 (Benzoic acid, 4-bromo-,ion(1-))

Benzoic acid, 4-bromo-,ion(1-) structure
16449-27-7 structure
Product Name:Benzoic acid, 4-bromo-,ion(1-)
CAS No:16449-27-7
MF:C7H4BrO2
MW:200.009461402893
CID:189601
PubChem ID:177747
Update Time:2025-04-19

Benzoic acid, 4-bromo-,ion(1-) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-bromo-,ion(1-)
    • 4-bromobenzoate
    • Benzoicacid, p-bromo-, ion(1-) (8CI)
    • p-Bromobenzoate
    • p-Bromobenzoate anion
    • p-Bromobenzoate ion
    • Benzoic acid, p-bromo-, ion(1-)
    • DTXSID20167765
    • BDBM50340071
    • 16449-27-7
    • CHEBI:188472
    • TUXYZHVUPGXXQG-UHFFFAOYSA-M
    • A831976
    • 4-bromanylbenzoate
    • Benzoic acid, 4-bromo-, ion(1-)
    • Q27273632
    • pBr-benzoate anion
    • UNII-A4PYT135BE
    • A4PYT135BE
    • CHEMBL1762653
    • Inchi: 1S/C7H5BrO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/p-1
    • InChI Key: TUXYZHVUPGXXQG-UHFFFAOYSA-M
    • SMILES: BrC1C=CC(C(=O)[O-])=CC=1

Computed Properties

  • Exact Mass: 198.93942
  • Monoisotopic Mass: 198.939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13

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